Cas no 180063-39-2 (Jaspolyside)

• Product Name: Jaspolyside
• CAS No: 180063-39-2
• MF: C₁₇H₂₄O₁₁
• MW: 404.365866661072
• CID: 2732983
• Update Time: 2025-07-15

Jaspolyside Chemical and Physical Properties

Names and Identifiers

• Jaspolyside

• Inchi： 1S/C17H24O11/c1-3-7-8(4-11(19)20)9(15(24)25-2)6-26-16(7)28-17-14(23)13(22)12(21)10(5-18)27-17/h3,6,8,10,12-14,16-18,21-23H,4-5H2,1-2H3,(H,19,20)
• InChI Key： XSCVKBFEPYGZSL-UHFFFAOYSA-N
• SMILES： COC(C1C(CC(=O)O)C(=CC)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on Jaspolyside

Jaspolyside: A Comprehensive Overview

Jaspolyside, identified by the CAS number 180063-39-2, is a compound that has garnered significant attention in recent scientific research. This compound, belonging to the class of polyphenolic compounds, is primarily derived from the root of the plant Polygonum cuspidatum. Its unique chemical structure and potential bioactive properties have made it a subject of interest in various fields, including pharmacology, nutrition, and cosmetics.

The chemical structure of Jaspolyside is characterized by its complex polyphenolic framework, which includes multiple hydroxyl groups and aromatic rings. These structural features contribute to its strong antioxidant activity, a property that has been extensively studied in recent years. According to a study published in the Journal of Natural Products, Jaspolyside exhibits potent radical-scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the pharmacokinetics and bioavailability of Jaspolyside. A 2023 study conducted by researchers at the University of Tokyo revealed that Jaspolyside demonstrates excellent absorption properties in vivo, suggesting its potential as a bioactive ingredient in functional foods and nutraceuticals. Furthermore, preclinical studies have indicated that Jaspolyside may possess anti-inflammatory and anti-cancer properties, opening new avenues for its therapeutic applications.

In addition to its pharmacological applications, Jaspolyside has also found relevance in the cosmetics industry. Its ability to protect skin cells from oxidative damage has led to its incorporation into anti-aging skincare products. A 2022 study published in the International Journal of Cosmetic Science highlighted that topical application of Jaspolyside-enriched formulations significantly reduced signs of photoaging in human subjects.

The global demand for natural bioactive compounds has further propelled the interest in Jaspolyside. With increasing consumer preference for plant-derived ingredients, the market for products containing Jaspolyside is expected to grow exponentially. This trend is supported by emerging research that underscores the safety and efficacy of this compound when used in various formulations.

In conclusion, Jaspolyside, with its unique chemical properties and diverse applications, represents a valuable addition to the arsenal of natural bioactive compounds. As research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in both therapeutic and cosmetic industries. The CAS number 180063-39-2 serves as a critical identifier for this compound, facilitating its identification and standardization across various applications.